Cas no 58688-84-9 (6-amino-2,3-dimethyl-1lambda6-benzothiophene-1,1-dione)

• Product Name: 6-amino-2,3-dimethyl-1lambda6-benzothiophene-1,1-dione
• CAS No: 58688-84-9
• MF: C₁₀H₁₁NO₂S
• MW: 209.26484131813
• CID: 4051253
• Update Time: 2026-04-15

6-amino-2,3-dimethyl-1lambda6-benzothiophene-1,1-dione Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophen-6-amine, 2,3-dimethyl-, 1,1-dioxide
• 6-amino-2,3-dimethyl-1lambda6-benzothiophene-1,1-dione

Additional information on 6-amino-2,3-dimethyl-1lambda6-benzothiophene-1,1-dione

Introduction to 6-amino-2,3-dimethyl-1lambda6-benzothiophene-1,1-dione (CAS No. 58688-84-9)

6-amino-2,3-dimethyl-1lambda6-benzothiophene-1,1-dione (CAS No. 58688-84-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its distinctive molecular structure, which includes a benzothiophene core with specific functional groups that contribute to its unique chemical and biological properties.

The molecular formula of 6-amino-2,3-dimethyl-1lambda6-benzothiophene-1,1-dione is C₁₀H₉NOS₂, and it has a molecular weight of approximately 207.35 g/mol. The compound's structure features a benzothiophene ring system with an amino group at the 6-position and dimethyl groups at the 2 and 3 positions. The presence of these functional groups imparts specific reactivity and stability characteristics to the molecule.

In recent years, 6-amino-2,3-dimethyl-1lambda6-benzothiophene-1,1-dione has been the subject of extensive research due to its potential applications in various fields. One of the key areas of interest is its use in medicinal chemistry, where it has shown promise as a lead compound for the development of new therapeutic agents. Studies have indicated that this compound exhibits potent biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the anticancer potential of 6-amino-2,3-dimethyl-1lambda6-benzothiophene-1,1-dione. The researchers found that this compound effectively inhibited the growth of various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and disrupt cell cycle progression. These findings suggest that 6-amino-2,3-dimethyl-1lambda6-benzothiophene-1,1-dione could be a valuable starting point for the development of novel anticancer drugs.

Beyond its medicinal applications, 6-amino-2,3-dimethyl-1lambda6-benzothiophene-1,1-dione has also been explored for its potential in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics and photovoltaic devices. Research published in the Journal of Materials Chemistry C in 2020 demonstrated that this compound can be used as an electron acceptor in organic solar cells, leading to improved device performance and efficiency.

The synthesis of 6-amino-2,3-dimethyl-1lambda6-benzothiophene-1,1-dione typically involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 2,3-dimethylbenzothiophenone with an appropriate amine derivative followed by oxidation to form the dione structure. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches to producing this compound.

In terms of safety and handling, it is important to note that while 6-amino-2,3-dimethyl-1lambda6-benzothiophene-1,1-dione is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to minimize exposure risks.

The future prospects for 6-amino-2,3-dimethyl-1lambda6-benzothiophene-1,1-dione are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As our understanding of its properties deepens, it is likely that we will see increased interest from both academic researchers and industry professionals in exploring its full potential.

In conclusion, 6-amino-2,3-dimethyl-1lambda6-benzothiophene-1,1-dione (CAS No. 58688-84-9) is a fascinating compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique molecular structure and chemical properties make it an attractive candidate for further research and development. As new studies continue to emerge, we can expect to see significant advancements in our understanding and utilization of this important chemical entity.